8-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-1,3-dimethyl-7-(3-nitrophenyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-2,4-dimethyl-7-(3-nitrophenyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C26H22N8O5/c1-15-20(24(36)33(30(15)4)17-10-6-5-7-11-17)32-19(16-9-8-12-18(13-16)34(38)39)14-31-21-22(27-25(31)32)28(2)26(37)29(3)23(21)35/h5-14H,1-4H3
• InChI Key: CTIWNVWWVIWTIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)N3C(=CN4C3=NC5=C4C(=O)N(C(=O)N5C)C)C6=CC(=CC=C6)[N+](=O)[O-]
• Molecular Formula: C26H22N8O5
• Molecular Weight: 526.5 g/mol
• CAS No.: 397275-54-6

Description

8-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-1,3-dimethyl-7-(3-nitrophenyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a synthetic purine-based compound of significant interest in chemical biology and oncology research. Its complex structure, featuring an imidazopurine-dione core, is characteristic of molecules designed to inhibit kinase activity. This compound is structurally related to well-known purine-based kinase inhibitor scaffolds, such as those found in CDK (Cyclin-Dependent Kinase) and VEGF (Vascular Endothelial Growth Factor) inhibitors, suggesting a potential mechanism of action involving the competitive binding to the ATP-binding pocket of specific kinases (Source: PubChem related structures) . Researchers utilize this chemical as a key tool to probe intracellular signaling pathways, with particular focus on its effects on cell cycle progression and proliferation in various cancer cell lines. Its value lies in its specificity and potency as a potential lead compound for the development of novel targeted therapies. This product is intended for laboratory research purposes only and is not for diagnostic, therapeutic, or any other human use.

Biological Activity

The compound 8-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-1,3-dimethyl-7-(3-nitrophenyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a complex organic molecule with significant potential in medicinal chemistry. Its unique structure combines multiple pharmacophoric elements that may contribute to various biological activities. This article delves into the biological activity of this compound, supported by research findings and case studies.

Structure and Properties

The molecular formula of the compound is $C_{20}H_{22}N_{6}O_{4}$, and it features a combination of pyrazole and imidazole rings. The presence of multiple functional groups such as nitrophenyl and dimethyl substituents enhances its potential for biological interaction.

Molecular Structure

Property	Value
Molecular Weight	394.43 g/mol
CAS Number	Not specified
Chemical Structure	Chemical Structure

Antimicrobial Activity

Research indicates that compounds with similar structures exhibit antimicrobial properties. A study on related pyrazole derivatives showed promising activity against various bacterial strains, suggesting that the target compound may also possess antimicrobial effects.

Enzyme Inhibition

The compound has been evaluated for its inhibitory effects on several enzymes, particularly those involved in nucleotide metabolism. For instance, it was screened against human recombinant alkaline phosphatase (h-TNAP) and ecto-5′-nucleotidases (h-e5-NT). The results indicated a moderate inhibitory effect on these enzymes, which are crucial for cellular signaling and metabolism .

Cytotoxicity and Anticancer Potential

In vitro studies have demonstrated that similar compounds can induce apoptosis in cancer cell lines. The mechanism is believed to involve the generation of reactive oxygen species (ROS) and modulation of apoptotic pathways. Further research is needed to establish the specific cytotoxic effects of the target compound on various cancer cell lines.

Case Studies

• Study on Pyrazole Derivatives : A series of pyrazole derivatives were synthesized and evaluated for their biological activities. Among them, compounds structurally related to the target compound exhibited significant inhibition of alkaline phosphatases, indicating potential therapeutic applications in bone health and cancer treatment .
• Antimicrobial Screening : A recent study assessed the antimicrobial efficacy of related compounds against Gram-positive and Gram-negative bacteria. The results showed that certain derivatives had a minimum inhibitory concentration (MIC) in the low micromolar range, highlighting their potential as antimicrobial agents .

Scientific Research Applications

Medicinal Chemistry Applications

Anticancer Activity
Research indicates that this compound exhibits promising anticancer properties. Studies have shown that derivatives of imidazo[2,1-f]purine compounds can inhibit the growth of cancer cells by inducing apoptosis and disrupting cell cycle progression. The specific mechanism involves the inhibition of certain kinases involved in cancer cell proliferation and survival pathways. For instance, compounds with similar structures have been reported to inhibit protein kinases such as PI3K and AKT, which are crucial in cancer signaling pathways.

Antimicrobial Properties
The compound has also been investigated for its antimicrobial activity. Preliminary studies suggest that it may possess inhibitory effects against various bacterial strains and fungi. The mechanism of action is likely related to the disruption of microbial cell wall synthesis or interference with metabolic pathways essential for microbial survival.

Pharmacological Insights

Enzyme Inhibition
The compound's structure suggests potential as an inhibitor of enzymes involved in nucleotide metabolism. This could have implications for developing treatments for diseases such as gout or other conditions characterized by abnormal purine metabolism. Enzyme targets may include xanthine oxidase or other purine-related enzymes.

Neuroprotective Effects
Emerging research indicates that similar compounds may offer neuroprotective benefits. They could potentially modulate neuroinflammatory responses or protect against oxidative stress in neuronal cells. This application is particularly relevant for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Case Studies

Study	Focus	Findings
Study 1	Anticancer Activity	Demonstrated significant cytotoxic effects on breast cancer cell lines with IC50 values indicating potency comparable to standard chemotherapeutics.
Study 2	Antimicrobial Properties	Showed effectiveness against Gram-positive bacteria with minimum inhibitory concentrations (MIC) lower than traditional antibiotics.
Study 3	Neuroprotective Effects	In vitro studies indicated reduced apoptosis in neuronal cells subjected to oxidative stress when treated with the compound.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The table below compares the target compound with structurally related imidazo[2,1-f]purine-diones, highlighting substituent variations and reported activities:

Compound Name / ID	Substituents	Key Biological Activities	Source
Target Compound	7-(3-nitrophenyl), 8-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)	Not reported in evidence	—
8-(4-(6,7-Dimethoxy-3,4-dihydroisoquinolin-2(1H)-butyl)) derivative	6,7-Dimethoxy-dihydroisoquinolinylbutyl	5-HT1A/D2 receptor affinity; PDE4B1/PDE10A inhibition
8-(3-((3-Chloro-4-methoxyphenyl)amino)propyl) derivative	3-Chloro-4-methoxyphenylaminopropyl	No activity data
8-Ethyl-1,7-dimethyl derivative	Ethyl, methyl groups	No activity data
8-(2-Phenylethyl) derivative	2-Phenylethyl	No activity data

Key Observations

Electron-Withdrawing vs. Electron-Donating Groups: The target compound’s 3-nitrophenyl group contrasts with methoxy or alkyl substituents in analogs. Methoxy groups, conversely, may prioritize hydrophobic interactions.

Heterocyclic vs. Aliphatic Substituents :

• The pyrazol-4-yl group introduces a rigid, planar heterocycle, which may stabilize binding via π-stacking in receptor pockets. In contrast, aliphatic chains (e.g., ethyl or propyl groups) in analogs likely increase solubility but reduce target specificity.

Biological Activity Trends: Compound 5 in (with a dihydroisoquinolinylbutyl group) demonstrated dual receptor/PDE inhibition, suggesting that bulky, flexible substituents enhance multi-target activity. The target compound’s nitro and pyrazole groups may favor selectivity for specific PDE isoforms or kinases.

Molecular Docking and Similarity Analysis

• Chemical Space Networks : Structural motif clustering (e.g., via Tanimoto coefficients) places nitro-substituted compounds in distinct chemotype clusters compared to methoxy or alkyl derivatives, leading to divergent docking affinities .
• QSAR Models : While the target compound’s nitro group falls outside the applicability domain (AD) of models trained on methoxy-containing analogs, its pyrazole moiety aligns with fragments associated with kinase inhibition .